Cas no 99853-21-1 (6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 99853-21-1
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD12068434
• CID: 866713
• PubChem ID: 14755364
• Update Time: 2025-06-15

6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,2-dimethylchroman-4-one
• 6-Bromo-2,2-dimethyl-2,3-dihydro-4H-chromen-4-one
• 6-Bromo-2,2-dimethyl-4-chromanone
• 6-broMo-2,2-diMethyl-2,3-dihydro-4H-1-benzopyran-4-one
• 6-bromo-2,2-dimethyl-3H-chromen-4-one
• 6-bromo-2,3-dihydro-2,2-dimethyl-4H-1-Benzopyran-4-one
• 6-bromo-2,3-dihydro-2,2-dimethylchromen-4-one
• 6-bromo-2,2-dimethyl-chroman-4-one
• 4H-1-Benzopyran-4-one, 6-bromo-2,3-dihydro-2,2-dimethyl-
• 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
• KMLKUNVLSWKFLA-UHFFFAOYSA-N
• ANW-7
• SCHEMBL1821389
• SY065945
• EN300-195516
• AM20050040
• MFCD12068434
• CS-0067173
• A848129
• ZDA85321
• CS-W000684
• 99853-21-1
• DTXSID60563646
• Z1245753161
• AS-37632
• AKOS014025488
• FT-0736270
• AC-28340
• 6-bromo-2,2-diMethyl-2,3-dihydro-4H-1-benzopyran-4-one;6-BROMO-2,2-DIMETHYL-4-CHROMANONE
• 2,2-dimethyl-6-bromo-chroman-4-one
• DB-024609

• MDL： MFCD12068434
• Inchi： 1S/C11H11BrO2/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)14-11/h3-5H,6H2,1-2H3
• InChI Key： KMLKUNVLSWKFLA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC(C)(C)O2)=O

Computed Properties

• Exact Mass: 253.99400
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.429
• Melting Point: 105-106 ºC
• Boiling Point: 332 ºC
• Flash Point: 155 ºC
• PSA: 26.30000
• LogP: 3.19290

6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one

Introduction to 6-Bromo-2,2-Dimethyl-3,4-Dihydro-2H-1-Benzopyran-4-One (CAS No. 99853-21-1)

6-Bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one, also known by its CAS number 99853-21-1, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique chemical structure, which includes a bromo substituent and a dihydrobenzopyran core. The presence of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one can be represented as follows:

The compound is synthesized through a series of well-defined chemical reactions. One common synthetic route involves the bromination of a substituted benzopyran derivative followed by ring closure and functional group manipulation. The detailed synthetic protocol is crucial for ensuring high yields and purity, which are essential for downstream applications in pharmaceutical research.

In the realm of pharmaceutical research, 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has garnered attention due to its potential as a lead compound in drug discovery. Recent studies have explored its biological activities and pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic effects. The bromo substituent plays a crucial role in modulating the biological activity by influencing the binding affinity to specific receptors.

Another area of interest is the use of 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one in the development of anticancer agents. Research conducted at the National Cancer Institute has shown that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique structural features of the compound, which allow it to interact with specific cellular targets involved in cancer progression.

Beyond its direct biological applications, 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one serves as an important building block in organic synthesis. Its reactivity and functional group diversity make it suitable for a wide range of chemical transformations. For example, it can be used as a starting material for the synthesis of complex natural products and drug candidates. The ability to introduce various functional groups through selective chemical reactions enhances its utility in synthetic chemistry.

The physical properties of 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties are important for handling and processing the compound in laboratory settings.

Safety considerations are an integral part of working with any chemical compound. While 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin and eye contact.

In conclusion, 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 99853-21-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool in organic synthesis and pharmaceutical research. Ongoing studies continue to uncover new uses and properties of this compound, further solidifying its importance in the field.